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Compound of Interest

Compound Name: cudraxanthone L

Cat. No.: B190151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,

stereochemistry, and relevant biological data for cudraxanthone L, a naturally occurring

isoprenylated xanthone. The information presented herein is curated for professionals in the

fields of chemical research, pharmacology, and drug development.

Chemical Structure and Properties
Cudraxanthone L is a member of the xanthone family of organic compounds, characterized by

a dibenzo-γ-pyrone heterocyclic scaffold. It is distinguished by the presence of two isoprenoid-

derived substituents on the xanthone core.

Systematic Name: 1,3,6-trihydroxy-2-(3-methylbut-2-en-1-yl)-8-(3-methylbut-2-en-1-yl)-9H-

xanthen-9-one

Molecular Formula: C₂₃H₂₄O₆

Molecular Weight: 396.44 g/mol

The structure of cudraxanthone L has been elucidated through various spectroscopic

methods, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry.
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Based on its chemical structure, cudraxanthone L is an achiral molecule. The xanthone core

is planar, and the points of attachment of the two prenyl groups to the aromatic rings do not

create stereogenic centers. Furthermore, the double bonds within the prenyl side chains do not

give rise to geometric isomerism in this context. The absence of reported optical rotation data

in the scientific literature further supports the conclusion that cudraxanthone L does not

exhibit chirality.

Quantitative Data
The following tables summarize the key quantitative data reported for cudraxanthone L.

Table 1: Spectroscopic Data for Cudraxanthone L
Parameter Value Reference

UV λmax (MeOH), nm 239, 259, 317, 365 [1]

IR (KBr), cm⁻¹ 3435, 1633, 1592, 1510 [1]

Table 2: ¹H NMR Spectroscopic Data for Cudraxanthone
L (500 MHz, acetone-d₆)
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Proton

Assignment

Chemical Shift

(δ, ppm)
Multiplicity

Coupling

Constant (J,

Hz)

Reference

OH-1 14.35 s [1]

H-2 6.02 s [1]

H-5 6.71 s [1]

H-12 1.22 s [1]

H-13 1.50 s [1]

H-14 4.47 q 6.5 [1]

H-15 1.36 d 6.5 [1]

CH₂-16 4.15 br d 6.5 [1]

H-17 5.37 m [1]

CH₃-19 1.62 br s [1]

CH₃-20 1.83 s [1]

Table 3: ¹³C NMR Spectroscopic Data for Cudraxanthone
L (125 MHz, acetone-d₆)
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Carbon Assignment Chemical Shift (δ, ppm) Reference

1 164.6 [1]

2 92.8 [1]

3 165.0 [1]

4 111.8 [1]

4a 158.6 [1]

5 100.6 [1]

5a 152.8 [1]

6 143.7 [1]

7 116.3 [1]

8 121.7 [1]

8a 112.6 [1]

9 (C=O) 182.4 [1]

10a 105.1 [1]

11 75.3 [1]

12 26.0 [1]

13 17.6 [1]

14 69.1 [1]

15 22.9 [1]

16 21.6 [1]

17 122.9 [1]

18 131.9 [1]

19 18.0 [1]

20 25.8 [1]
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Table 4: Biological Activity of Cudraxanthone L
Activity Assay Model Endpoint Result Reference

Anti-

inflammatory

LPS-stimulated

BV2 microglia

Nitric Oxide (NO)

Production

IC₅₀: 11.19 ±

0.56 µM
[2]

Hepatoprotective

Tacrine-induced

cytotoxicity in

HepG2 cells

Cell Viability

Significant

hepatoprotective

effect

[3]

Hepatoprotective

Nitrofurantoin-

induced

cytotoxicity in

HepG2 cells

Cell Viability

Significant

hepatoprotective

effect

[3]

Experimental Protocols
Isolation of Cudraxanthone L from Cudrania tricuspidata
The following is a generalized protocol based on published methods for the isolation of

cudraxanthone L.[1]
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Extraction

Fractionation

Purification

Air-dried root bark of Cudrania tricuspidata (1.5 kg)

Extract with MeOH (10 L x 3) at room temperature

Evaporate in vacuo to yield MeOH extract

Suspend MeOH extract in H₂O

Partition successively with n-hexane, CH₂Cl₂, EtOAc, and n-BuOH

Evaporate CH₂Cl₂ fraction

Subject CH₂Cl₂ fraction to silica gel column chromatography

Elute with a gradient of n-hexane-EtOAc

Subject active fractions to further silica gel and/or Sephadex LH-20 column chromatography

Recrystallize to obtain pure Cudraxanthone L
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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